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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

hexachloroacetone in various organic solvents. Due to the limited availability of specific

quantitative data in publicly accessible literature, this document summarizes the known

solubility information and presents a detailed experimental protocol for its determination. This

guide is intended to be a valuable resource for laboratory professionals requiring precise

solubility data for applications in synthesis, formulation, and other research and development

activities.

Core Data: Physical Properties and Solubility
Hexachloroacetone is a colorless to yellowish liquid with a pungent odor. Its fundamental

physical properties are crucial for its handling and application in various chemical processes.

Table 1: Physical and Chemical Properties of Hexachloroacetone
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Property Value Reference

Chemical Formula C₃Cl₆O [1]

Molar Mass 264.75 g/mol [1]

Density 1.743 g/cm³ at 20 °C [2]

Melting Point -3 °C [2]

Boiling Point 203-205 °C [3]

Flash Point >110 °C [3]

Water Solubility 17.5 g/L at 20 °C [2]

Table 2: Solubility of Hexachloroacetone in Various Solvents
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Solvent Chemical Formula Solubility Notes

Water H₂O
1.75 g/100 mL (20 °C)

[2]
Slightly soluble

Methanol CH₃OH Miscible
Data from qualitative

descriptions

Ethanol C₂H₅OH Data not available

Expected to be

miscible based on

polarity

Acetone C₃H₆O Data not available

Expected to be

miscible based on

polarity

Diethyl Ether (C₂H₅)₂O Data not available
Expected to be

soluble

Dichloromethane CH₂Cl₂ Data not available
Expected to be

miscible

Chloroform CHCl₃ Data not available
Expected to be

miscible

Ethyl Acetate C₄H₈O₂ Data not available
Expected to be

soluble

Toluene C₇H₈ Data not available
Expected to be

soluble

Hexane C₆H₁₄ Data not available
Expected to have

lower solubility

Experimental Protocol: Determination of Solubility
The following is a detailed methodology for the experimental determination of the solubility of

hexachloroacetone in organic solvents using the isothermal saturation method. This method

is reliable for generating precise solubility data at a given temperature.

Materials and Equipment:
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Hexachloroacetone (≥99% purity)

Selected organic solvents (analytical grade)

Thermostatically controlled water bath or incubator

Calibrated digital thermometer

Analytical balance (readable to ±0.0001 g)

Glass vials with screw caps (e.g., 20 mL)

Volumetric flasks and pipettes

Syringe filters (PTFE, 0.22 µm)

Gas chromatograph (GC) with a suitable detector (e.g., FID or ECD) or a calibrated

densitometer.

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of hexachloroacetone to a series of glass vials.

Using a calibrated pipette, add a precise volume (e.g., 10.0 mL) of the desired organic

solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled water bath set to the desired temperature

(e.g., 25.0 ± 0.1 °C).

Agitate the vials using a mechanical shaker or periodic vigorous manual shaking for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. A small amount of
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undissolved hexachloroacetone should remain at the bottom of the vial, indicating

saturation.

Sample Withdrawal and Filtration:

Allow the vials to stand undisturbed in the water bath for at least 4 hours to permit the

undissolved solute to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed or temperature-equilibrated pipette.

Immediately filter the withdrawn aliquot through a 0.22 µm syringe filter into a clean, pre-

weighed volumetric flask. This step is critical to remove any undissolved micro-particles.

Quantification:

Gravimetric Method:

Accurately weigh the volumetric flask containing the filtered saturated solution.

Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven

at a temperature below the boiling point of hexachloroacetone until a constant weight

is achieved.

The mass of the remaining hexachloroacetone is determined by subtracting the initial

weight of the empty flask.

Chromatographic Method (Recommended for volatile solvents):

Dilute the filtered saturated solution with a known volume of the pure solvent to bring

the concentration within the calibration range of the GC.

Prepare a series of standard solutions of hexachloroacetone in the same solvent with

known concentrations.

Analyze both the standard solutions and the diluted sample by GC.
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Construct a calibration curve by plotting the peak area against the concentration of the

standard solutions.

Determine the concentration of hexachloroacetone in the diluted sample from the

calibration curve and calculate the original concentration in the saturated solution.

Calculation of Solubility:

Express the solubility in grams per 100 mL of solvent or other desired units.

Safety Precautions:

Hexachloroacetone is toxic and an irritant. All experimental work should be conducted in a

well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat, must be worn at all times.

Consult the Safety Data Sheet (SDS) for hexachloroacetone and all solvents before

commencing any work.

Visualizing Experimental and Theoretical Concepts
To further aid in the understanding of the experimental process and the underlying principles of

solubility, the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Equilibration
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Caption: Experimental workflow for determining the solubility of hexachloroacetone.
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Caption: The "like dissolves like" principle of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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